2-tert-butyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid
Overview
Description
2-tert-Butyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid (TBTCA) is a synthetic organic compound belonging to the thiazole carboxylic acid family. It is a colorless solid that is soluble in water, alcohol, and some other organic solvents. TBTCA has been used in a wide range of scientific applications, including organic synthesis, drug discovery, and biochemistry. This article will discuss the synthesis of TBTCA, its scientific research applications, its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
2-tert-butyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid has been used in a wide range of scientific research applications. It has been used as a starting material for the synthesis of various organic compounds, including heterocycles, pharmaceuticals, and agrochemicals. 2-tert-butyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid has also been used in the synthesis of various bioactive compounds, such as inhibitors of proteases and kinases. Additionally, 2-tert-butyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid has been used as a medicinal chemistry tool for the optimization of small molecules and peptides.
Mechanism of Action
The mechanism of action of 2-tert-butyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid is not well understood. However, it is believed to act as an inhibitor of several enzymes, including cytochrome P450 enzymes, proteases, and kinases. 2-tert-butyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid is also thought to act as an agonist of G protein-coupled receptors and to modulate the activity of several ion channels.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-tert-butyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid are not well understood. However, it has been shown to modulate the activity of several enzymes and ion channels. Additionally, 2-tert-butyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid has been shown to inhibit the growth of several cancer cell lines.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-tert-butyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid in lab experiments is its low cost and availability. Additionally, 2-tert-butyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid is relatively easy to synthesize and can be used in a wide range of applications. However, there are some limitations to using 2-tert-butyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid in lab experiments. For example, it is a relatively weak inhibitor of enzymes and ion channels, and its mechanism of action is not well understood.
Future Directions
There are several potential future directions for research on 2-tert-butyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid. For example, further research could be conducted to better understand its mechanism of action and to optimize its activity as an inhibitor of enzymes and ion channels. Additionally, 2-tert-butyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid could be investigated further as a potential therapeutic agent for the treatment of cancer, as well as other diseases. Other potential future directions for research on 2-tert-butyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid include exploring its potential as a food additive, and investigating its use in other scientific applications, such as drug delivery, biocatalysis, and bioremediation.
Synthesis Methods
2-tert-butyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid can be synthesized using a three-step process. The first step involves the reaction of 2-bromo-4-chloro-1,3-thiazole-5-carboxylic acid with potassium tert-butoxide in dimethyl sulfoxide (DMSO) to form the corresponding tert-butyl ester. The second step involves the reaction of the tert-butyl ester with trifluoromethyl iodide to form the desired product. The third step involves the hydrolysis of the tert-butyl ester with dilute hydrochloric acid to yield the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-tert-butyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid involves the synthesis of the thiazole ring followed by the introduction of the tert-butyl and trifluoromethyl groups and finally the carboxylic acid group.", "Starting Materials": [ "2-amino-3-methylthiophene", "tert-butyl bromoacetate", "trifluoromethyl iodide", "sodium hydride", "carbon dioxide", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "methanol", "water" ], "Reaction": [ "Step 1: Synthesis of 2-amino-3-methylthiophene by reacting thiophene-2-carboxylic acid with ammonia in methanol.", "Step 2: Synthesis of 2-(tert-butylthio)-3-methylthiophene by reacting 2-amino-3-methylthiophene with tert-butyl bromoacetate in the presence of sodium hydride in diethyl ether.", "Step 3: Synthesis of 2-tert-butyl-4-(trifluoromethyl)thiazole by reacting 2-(tert-butylthio)-3-methylthiophene with trifluoromethyl iodide in the presence of sodium hydride in diethyl ether.", "Step 4: Synthesis of 2-tert-butyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid by reacting 2-tert-butyl-4-(trifluoromethyl)thiazole with carbon dioxide in the presence of hydrochloric acid and sodium hydroxide in methanol and water." ] } | |
CAS RN |
1368754-61-3 |
Product Name |
2-tert-butyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid |
Molecular Formula |
C9H10F3NO2S |
Molecular Weight |
253.2 |
Purity |
95 |
Origin of Product |
United States |
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